Cas no 13307-77-2 (Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]-)
13307-77-2 structure
Product Name:Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]-
CAS No:13307-77-2
MF:C20H18OS
MW:306.421324253082
CID:223521
PubChem ID:298573
Update Time:2025-04-19
Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]-
- 1,1-diphenyl-2-phenylsulfanylethanol
- (1-Hydroxy-1,1-diphenyl-ethyl-2)-phenyl-sulfid
- 1,1-diphenyl-2-(phenylsulfanyl)ethanol
- 1,1-Diphenyl-2-(phenylthio)-aethanol
- AC1L6TBH
- NSC170766
- Phenyl-< (2,2-diphenyl-2-hydroxy)-ethyl> -sulfid
- 13307-77-2
- DTXSID30305434
- NSC-170766
-
- Inchi: 1S/C20H18OS/c21-20(17-10-4-1-5-11-17,18-12-6-2-7-13-18)16-22-19-14-8-3-9-15-19/h1-15,21H,16H2
- InChI Key: XMRXBDQBIIJEBW-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CC(C1C=CC=CC=1)(C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 306.10794
- Monoisotopic Mass: 306.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 20.23
- LogP: 4.71480
Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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